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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

An In-depth Technical Guide to Pigment Yellow
155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and experimental methodologies related to Pigment Yellow 155 (C.I. 200310), a high-
performance organic pigment.

Chemical Structure and Identification

Pigment Yellow 155 is chemically classified as a disazo pigment.[1] Its molecular structure
consists of a central phenylene diamine core linked to two acetoacetyl groups, which are in turn
coupled with two substituted phenylazo groups. This complex structure is responsible for its
characteristic bright, greenish-yellow hue and excellent stability.

IUPAC Name: Tetramethyl 2,2'-[1,4-phenylenebis[imino(1-acetyl-2-ox0-2,1-
ethanediyl)azo]]bis(terephthalate)[2]

Synonyms: C.I. Pigment Yellow 155, PY 155, Fast Yellow 4GP, Sandorin Yellow 4G, Yellow
4GD[2][3]

Chemical Formula: C3aH32NeO12[4]
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Molecular Weight: 716.65 g/mol [1]
CAS Number: 68516-73-4[1]

EC Number: 271-176-6[4]

Physicochemical Properties

Pigment Yellow 155 is a brilliant yellow powder known for its excellent resistance properties
and good performance in various systems.[5] It is a biologically active chemical and is noted for
its good heat resistance and light resistance.[6] The pigment is an opaque, greenish-yellow
with excellent bleed resistance, lightfastness, good rheology, and weathering properties,
making it suitable for coating applications.[6] It is considered a high-performance organic
pigment used in a wide range of industrial applications.[6]

Table 1: General Physicochemical Properties of Pigment Yellow 155

Property Value References
Appearance Greenish Yellow Powder [7]

Density (g/cm?3) 1.2-1.80 [41[8]
Specific Surface Area (m2/qg) 30-50 [419]

Oil Absorption ( g/100g ) 35-70 [7][10]

pH Value 5.0-8.0 [718]
Moisture Content (%) <15 [5][10]

Water Soluble Matter (%) <25 [5]

Heat Stability (°C) Up to 300 [3114]

Fastnhess and Resistance Properties

Pigment Yellow 155 exhibits high resistance to various environmental and chemical factors,
contributing to its durability in demanding applications.
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Table 2: Fastness and Resistance Properties of Pigment Yellow 155 (Rated on a scale of 1-5

or 1-8, where the higher number indicates better fastness)

Property Rating References
Light Fastness (Full Shade) 7-8 [8][11]
Light Fastness (Tint Tone) 7 [11]
Weather Resistance 5 [8]
Acid Resistance 5 [519]
Alkali Resistance 4-5 [4119]
Water Resistance 5 [10]
Soap Resistance 4-5 [51[9]
Alcohol Resistance 5 [5119]
Ester Resistance 5 [519]
Benzene Resistance 4-5 [9]
Ketone Resistance 4-5 [9]
Xylene Resistance 4-5 [11]
MEK Resistance 4 [11]
Bleeding Resistance 4-5 [519]
Migration Resistance 5 [5]

Experimental Protocols

A general manufacturing method for Pigment Yellow 155 involves a multi-step diazotization

and coupling reaction.[1][12]
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Step 1: Diazotization

Dimethyl 2-aminoterephthalate

\

Addition of HCI and Acetic Acid

Cooling to 0°C
Addition of NaNOz2 Solution

Step 2 & 3: Coupling Component Preparation

@,N,N‘—lA—phenylen@

Step 4: Coupling Reaction

Coupling of Diazonium Liquid
and Coupling Solution

\

Pigment Yellow 155
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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